Cas no 15403-46-0 (Diethyl 2,5-diaminoterephthalate)

• Product Name: Diethyl 2,5-diaminoterephthalate
• CAS No: 15403-46-0
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD00629358
• CID: 217389
• PubChem ID: 330097
• Update Time: 2025-11-02

Diethyl 2,5-diaminoterephthalate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,5-diaminoterephthalate
• 1,4-Benzenedicarboxylicacid, 2,5-diamino-, 1,4-diethyl ester
• diethyl 2,5-diaminobenzene-1,4-dicarboxylate
• 2,5-Diaminoterephthalic acid diethyl ester
• 2,5-Diamino-1,4-benzenedicarboxylic acid diethyl ester
• 1,4-Benzenedicarboxylic acid, 2,5-diamino-, diethyl ester
• 15403-46-0
• SY327008
• DTXSID80317461
• AKOS022172030
• 10.14272/KMKCBOQRRWZRII-UHFFFAOYSA-N.1
• D94912
• NSC-315847
• NSC315847
• CS-0151834
• diethyl2,5-diaminoterephthalate
• AS-76748
• doi:10.14272/KMKCBOQRRWZRII-UHFFFAOYSA-N.1
• KMKCBOQRRWZRII-UHFFFAOYSA-N
• MFCD00629358
• SCHEMBL7471868
• DB-297168
• 1,4-DIETHYL 2,5-DIAMINOBENZENE-1,4-DICARBOXYLATE

• MDL： MFCD00629358
• Inchi： 1S/C12H16N2O4/c1-3-17-11(15)7-5-10(14)8(6-9(7)13)12(16)18-4-2/h5-6H,3-4,13-14H2,1-2H3
• InChI Key： KMKCBOQRRWZRII-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(C(=O)OCC)=CC=1N)N)=O

Computed Properties

• Exact Mass: 252.11108
• Monoisotopic Mass: 252.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 422.5°Cat760mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.58
• PSA: 104.64

Additional information on Diethyl 2,5-diaminoterephthalate

Diethyl 2,5-Diaminoterephthalate (CAS No. 15403-46-0): Properties, Applications, and Market Insights

Diethyl 2,5-diaminoterephthalate (CAS No. 15403-46-0) is a specialized organic compound with significant applications in advanced materials and chemical synthesis. This ester derivative of terephthalic acid is gaining attention due to its unique structural properties and versatility in industrial applications. Researchers and manufacturers are increasingly interested in diethyl 2,5-diaminoterephthalate uses and diethyl 2,5-diaminoterephthalate synthesis methods as demand grows for high-performance materials.

The compound features two amino groups and two ethyl ester functionalities on a benzene ring, making it particularly useful as a building block for more complex molecules. Its molecular formula is C₁₂H₁₆N₂O₄, with a molecular weight of 252.27 g/mol. The presence of both amino and ester groups in 15403-46-0 compound allows for diverse chemical modifications, which is why it's frequently discussed in forums about organic synthesis intermediates and advanced material precursors.

One of the most promising applications of diethyl 2,5-diaminoterephthalate is in the development of organic electronic materials. Recent studies highlight its potential in creating novel organic semiconductors and luminescent materials, particularly for OLED (Organic Light-Emitting Diode) technologies. This aligns with current market trends focusing on sustainable and energy-efficient display technologies. The compound's ability to form conjugated systems makes it valuable for researchers working on next-generation electronic materials.

In pharmaceutical research, diethyl 2,5-diaminoterephthalate serves as a key intermediate for various heterocyclic compounds. Its structural features make it suitable for creating pharmacophores in drug discovery programs. Many researchers searching for pharmaceutical intermediates CAS 15403-46-0 are exploring its potential in developing new therapeutic agents, particularly in areas like anticancer and antimicrobial drug development.

The synthesis of diethyl 2,5-diaminoterephthalate typically involves the esterification of 2,5-diaminoterephthalic acid, followed by purification processes. Manufacturers focusing on high-purity chemical intermediates often optimize these processes to achieve yields exceeding 90%. Quality control is crucial, with analytical techniques like HPLC and NMR being commonly employed to verify the purity of CAS 15403-46-0 products.

Market analysis indicates growing demand for diethyl 2,5-diaminoterephthalate across several industries. The compound's global market is projected to expand at a CAGR of 5-7% over the next five years, driven by increasing R&D activities in materials science and pharmaceutical sectors. Suppliers are responding to queries about diethyl 2,5-diaminoterephthalate price and bulk availability 15403-46-0 as industrial applications diversify.

Storage and handling of diethyl 2,5-diaminoterephthalate require standard precautions for organic compounds. It should be kept in cool, dry conditions away from strong oxidizers. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with chemical intermediate 15403-46-0.

Recent patents highlight innovative applications of diethyl 2,5-diaminoterephthalate in smart materials and sensors. These developments are particularly relevant to researchers investigating functional organic materials and molecular electronics. The compound's ability to participate in various coupling reactions makes it valuable for creating sophisticated molecular architectures.

Environmental considerations for diethyl 2,5-diaminoterephthalate production and use are becoming increasingly important. Manufacturers are exploring greener synthesis routes and improved waste management strategies in response to industry trends toward sustainable chemistry. This aligns with growing searches for eco-friendly chemical synthesis methods and green chemistry intermediates.

Analytical characterization of diethyl 2,5-diaminoterephthalate typically includes spectroscopic methods like FT-IR, ¹H NMR, and ¹³C NMR. These techniques are essential for quality assurance and are frequently mentioned in discussions about chemical structure verification and material characterization techniques.

The future outlook for diethyl 2,5-diaminoterephthalate appears promising, with potential applications expanding into emerging fields like organic photovoltaics and molecular sensors. As research continues, we can expect to see more publications and patents involving this versatile compound, particularly in contexts related to advanced material development and innovative chemical synthesis.